Cas no 1030-06-4 (Benzenebutanoic acid,4-[bis(2-chloroethyl)amino]-, sodium salt (1:1))

• Product Name: Benzenebutanoic acid,4-[bis(2-chloroethyl)amino]-, sodium salt (1:1)
• CAS No: 1030-06-4
• Molecular Formula: C₁₄H₁₈NO₂Cl₂-^.Na+
• Molecular Weight: 326.19402
• CID: 139691
• PubChem ID: 23691982

Benzenebutanoic acid,4-[bis(2-chloroethyl)amino]-, sodium salt (1:1) Properties

Names and Identifiers

• Benzenebutanoic acid,4-[bis(2-chloroethyl)amino]-, sodium salt (1:1)
• Chlorambucil sodium salt
• sodium,4-[4-[bis(2-chloroethyl)amino]phenyl]butanoate
• Benzenebutanoic acid, 4-(bis(2-chloroethyl)amino)-, sodium salt (9CI)
• Butyric acid, 4-(p-(bis(2-chloroethyl)amino)phenyl)-, sodium salt
• CB 1348 sodium salt
• p-(Di-2-chloroethylamine)-phenyl butyric acid sodium salt
• p-N,N-Bis(2-chloroethyl)aminophenylbutyric acid sodium salt
• sodium 4-{4-[bis(2-chloroethyl)amino]phenyl}butanoate
• Sodium chlorambucil
• CB-1348 sodium salt
• 4-[p-[Bis(2-chloroethyl)amino]phenyl]butyric acid sodium salt
• sodium;4-[4-[bis(2-chloroethyl)amino]phenyl]butanoate
• SCHEMBL3239209
• Benzenebutanoic acid, 4-(bis(2-chloroethyl)amino)-, sodium salt
• Benzenebutanoic acid, 4-[bis(2-chloroethyl)amino]-, sodium salt
• AKOS028109205
• DTXSID90145611
• 1030-06-4

• InChIKey： MXPCUEIEUDJYAC-UHFFFAOYSA-M
• Inchi： InChI=1S/C14H19Cl2NO2.Na/c15-8-10-17(11-9-16)13-6-4-12(5-7-13)2-1-3-14(18)19;/h4-7H,1-3,8-11H2,(H,18,19);/q;+1/p-1
• SMILES： [Na+].ClCCN(C1C=CC(CCCC([O-])=O)=CC=1)CCCl

Computed Properties

• Exact Mass: 325.061229
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 325.061229
• Heavy Atom Count: 20
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 2.04320
• PSA: 43.37000
• Boiling Point: 460.1°Cat760mmHg
• Flash Point: 232.1°C